Cas no 1365272-10-1 (3-(2-Chloro-5-methylphenyl)benzonitrile)

• Product Name: 3-(2-Chloro-5-methylphenyl)benzonitrile
• CAS No: 1365272-10-1
• MF: C₁₄H₁₀ClN
• MW: 227.688902378082
• MDL: MFCD21609623
• CID: 2771781
• Update Time: 2025-06-13

3-(2-Chloro-5-methylphenyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(2-Chloro-5-methylphenyl)benzonitrile
• 2'-Chloro-5'-methyl[1,1'-biphenyl]-3-carbonitrile

• MDL： MFCD21609623
• Inchi： 1S/C14H10ClN/c1-10-5-6-14(15)13(7-10)12-4-2-3-11(8-12)9-16/h2-8H,1H3
• InChI Key： QQBHRDQAVTUTHL-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C)C=C1C1C=CC=C(C#N)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 280
• XLogP3: 4.5
• Topological Polar Surface Area: 23.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Biphenylcarbonitriles

Additional information on 3-(2-Chloro-5-methylphenyl)benzonitrile

Introduction to 3-(2-Chloro-5-methylphenyl)benzonitrile (CAS No. 1365272-10-1)

3-(2-Chloro-5-methylphenyl)benzonitrile, a compound with the CAS number 1365272-10-1, is a versatile organic molecule that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique structural features, which include a benzonitrile moiety and a substituted phenyl group. The presence of these functional groups endows the molecule with a range of chemical and physical properties that make it an attractive candidate for further research and development.

The chemical structure of 3-(2-Chloro-5-methylphenyl)benzonitrile can be represented as C₁₄H₁₁ClN. The molecule consists of a benzene ring with a cyano group (-CN) at the 3-position and a substituted phenyl group at the 4-position. The substituted phenyl group contains a chlorine atom at the 2-position and a methyl group at the 5-position. This specific arrangement of functional groups imparts unique reactivity and stability to the molecule, making it suitable for various chemical transformations.

In the realm of pharmaceutical research, 3-(2-Chloro-5-methylphenyl)benzonitrile has shown promise as an intermediate in the synthesis of bioactive compounds. Recent studies have explored its potential as a building block for the development of novel drugs targeting various diseases. For instance, researchers have investigated its use in the synthesis of compounds with anti-inflammatory, anti-cancer, and neuroprotective properties. The ability to modify the substituents on the phenyl ring and the benzonitrile moiety allows for fine-tuning of the pharmacological properties of the final products.

Beyond pharmaceutical applications, 3-(2-Chloro-5-methylphenyl)benzonitrile has also found utility in materials science. Its unique electronic properties make it a valuable component in the design of organic semiconductors and optoelectronic devices. Specifically, the presence of the cyano group enhances electron-withdrawing capabilities, which can improve charge transport properties in organic electronic materials. This makes it an attractive candidate for use in organic photovoltaics (OPVs) and organic field-effect transistors (OFETs).

The synthesis of 3-(2-Chloro-5-methylphenyl)benzonitrile typically involves multi-step processes that ensure high purity and yield. One common approach involves the reaction of 2-chloro-5-methylbenzeneboronic acid with 3-bromobenzonitrile in the presence of a palladium catalyst. This Suzuki coupling reaction is known for its efficiency and versatility, allowing for the synthesis of a wide range of substituted benzonitriles. Alternative synthetic routes have also been explored to optimize yield and reduce reaction time, such as using microwave-assisted synthesis or employing different coupling agents.

The physical properties of 3-(2-Chloro-5-methylphenyl)benzonitrile are well-documented and contribute to its utility in various applications. It is a solid at room temperature with a melting point ranging from 80°C to 85°C. The compound is insoluble in water but exhibits good solubility in organic solvents such as dichloromethane, acetone, and ethanol. These solubility characteristics facilitate its use in solution-based reactions and processing techniques.

Spectroscopic analysis has been instrumental in characterizing the structure and behavior of 3-(2-Chloro-5-methylphenyl)benzonitrile. Techniques such as nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) have been employed to confirm its molecular structure and identify any impurities or by-products. NMR spectroscopy, in particular, provides detailed information about the chemical environment of different atoms within the molecule, which is crucial for understanding its reactivity and stability.

In terms of safety and handling, while 3-(2-Chloro-5-methylphenyl)benzonitrile is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE), such as gloves, goggles, and lab coats, should be worn to minimize exposure risks. Additionally, it should be stored in a cool, dry place away from incompatible materials to ensure its stability and prevent degradation.

The environmental impact of 3-(2-Chloro-5-methylphenyl)benzonitrile is another important consideration for researchers and manufacturers. Efforts are being made to develop more sustainable synthetic methods that minimize waste generation and reduce environmental footprint. Green chemistry principles are increasingly being applied to optimize reaction conditions and improve overall process efficiency.

In conclusion, 3-(2-Chloro-5-methylphenyl)benzonitrile (CAS No. 1365272-10-1) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structural features and chemical properties make it an attractive candidate for further research and development in pharmaceuticals, materials science, and chemical synthesis. As ongoing studies continue to uncover new applications and optimization strategies, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.